Cas no 38417-89-9 (1,4-dichloro-2-ethynylbenzene)

1,4-dichloro-2-ethynylbenzene structure
1,4-dichloro-2-ethynylbenzene structure
Product Name:1,4-dichloro-2-ethynylbenzene
CAS No:38417-89-9
MF:C8H4Cl2
MW:171.02336025238
MDL:MFCD08703569
CID:923486
PubChem ID:12639754
Update Time:2025-09-27

1,4-dichloro-2-ethynylbenzene Chemical and Physical Properties

Names and Identifiers

    • 1,4-dichloro-2-ethynyl-benzene
    • 1,4-DICHLORO-2-ETHYNYLBENZENE
    • Y8945
    • SCHEMBL718733
    • DTXSID20505300
    • EN300-1236649
    • G73938
    • A18715
    • F8885-7477
    • A1-06470
    • J-503984
    • CS-0225387
    • HBRQLSFKMQAUJB-UHFFFAOYSA-N
    • AKOS010651486
    • 38417-89-9
    • 1,4-dichloro-2-ethynylbenzene
    • MDL： MFCD08703569
    • Inchi： 1S/C8H4Cl2/c1-2-6-5-7(9)3-4-8(6)10/h1,3-5H
    • InChI Key： HBRQLSFKMQAUJB-UHFFFAOYSA-N
    • SMILES： ClC1C=CC(=CC=1C#C)Cl

Computed Properties

  • Exact Mass: 169.96900
  • Monoisotopic Mass: 169.9690055g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 156
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • PSA: 0.00000
  • LogP: 2.97470

1,4-dichloro-2-ethynylbenzene Customs Data

  • HS CODE：2903999090
  • Customs Data：

    China Customs Code:

    2903999090

    Overview:

    2903999090 Other aromatic halogenated derivatives. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2903999090 halogenated derivatives of aromatic hydrocarbons VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

1,4-dichloro-2-ethynylbenzene Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
D159396-100mg
1,4-Dichloro-2-ethynylbenzene
 38417-89-9
100mg
 $ 185.00 2022-06-05
TRC
D159396-500mg
1,4-Dichloro-2-ethynylbenzene
 38417-89-9
500mg
 $ 660.00 2022-06-05
TRC
D159396-1g
1,4-Dichloro-2-ethynylbenzene
 38417-89-9
1g
 $ 1020.00 2022-06-05
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1296057-50mg
1,4-Dichloro-2-ethynylbenzene
 38417-89-9 98%
50mg
 ￥1650.00 2024-05-15
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1296057-100mg
1,4-Dichloro-2-ethynylbenzene
 38417-89-9 98%
100mg
 ￥2520.00 2024-05-15
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1296057-250mg
1,4-Dichloro-2-ethynylbenzene
 38417-89-9 98%
250mg
 ￥4200.00 2024-05-15
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1296057-500mg
1,4-Dichloro-2-ethynylbenzene
 38417-89-9 98%
500mg
 ￥5880.00 2024-05-15
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1296057-1g
1,4-Dichloro-2-ethynylbenzene
 38417-89-9 98%
1g
 ￥8400.00 2024-05-15
Enamine
EN300-1236649-1g
1,4-dichloro-2-ethynylbenzene
 38417-89-9 95%
1g
 $986.0 2023-08-31
Enamine
EN300-1236649-5g
1,4-dichloro-2-ethynylbenzene
 38417-89-9 95%
5g
 $2858.0 2023-08-31

1,4-dichloro-2-ethynylbenzene Suppliers

Amadis Chemical Company Limited
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Audited Supplier Audited Supplier
(CAS:38417-89-9)1,4-dichloro-2-ethynylbenzene
Order Number:A18715
Stock Status:in Stock
Quantity:50mg/100mg/250mg/1g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:01
Price ($):151.0/248.0/412.0/824.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:38417-89-9)1,4-dichloro-2-ethynylbenzene
A18715
Purity:99%/99%/99%/99%
Quantity:50mg/100mg/250mg/1g
Price ($):151.0/248.0/412.0/824.0
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